(1E)-2-chloroethene-1-sulfonyl fluoride
Overview
Description
(1E)-2-Chloroethene-1-sulfonyl fluoride, or CSE-SF, is a chemical compound that has been studied for its various applications in scientific research. CSE-SF is a sulfonyl fluoride derivative of 1-chloroethene, and is used in a variety of laboratory experiments and applications.
Scientific Research Applications
CSE-SF has been used in a variety of scientific research applications. It has been used to study the reactivity of sulfur-containing compounds, as well as to study the mechanisms of organic reactions. CSE-SF has also been used in the synthesis of other organic compounds, such as amino acids and peptides. Additionally, CSE-SF has been used in the synthesis of pharmaceuticals, and in the study of enzyme catalyzed reactions.
Mechanism of Action
CSE-SF is a sulfonyl fluoride derivative of 1-chloroethene, and its mechanism of action is based on its ability to react with sulfuryl fluoride to form a sulfonate ester. This reaction is catalyzed by a base, such as potassium carbonate, and the resulting product is a mixture of CSE-SF and other sulfur-containing compounds. This reaction is reversible, and the sulfonate ester can be hydrolyzed back to its original components.
Biochemical and Physiological Effects
CSE-SF has been studied for its potential biochemical and physiological effects. It has been found to have antibacterial and antifungal properties, and it has been studied for its potential use as a therapeutic agent. Additionally, CSE-SF has been studied for its potential use as a pesticide and as an insect repellent.
Advantages and Limitations for Lab Experiments
CSE-SF has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it is stable in a variety of conditions. Additionally, CSE-SF is relatively non-toxic and has low volatility. However, CSE-SF is relatively expensive, and it can be difficult to obtain in large quantities.
Future Directions
CSE-SF has potential applications in a variety of fields, including pharmaceuticals, agriculture, and biotechnology. In the pharmaceutical industry, CSE-SF could be used to synthesize new therapeutic agents and to study the mechanisms of enzyme-catalyzed reactions. In agriculture, CSE-SF could be used as a pesticide and as an insect repellent. In biotechnology, CSE-SF could be used to study the reactivity of sulfur-containing compounds and to synthesize new organic compounds. Additionally, CSE-SF could be used for the synthesis of new pharmaceuticals, and for the study of biochemical and physiological effects.
Synthesis Methods
CSE-SF is synthesized by reacting 1-chloroethene with sulfuryl fluoride in the presence of a base, such as potassium carbonate. This reaction is carried out at a temperature of around 100°C, and the resulting product is a mixture of CSE-SF and other sulfur-containing compounds. This mixture can then be separated and purified by distillation or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1E)-2-chloroethene-1-sulfonyl fluoride involves the reaction of 2-chloroethanol with sulfur trioxide followed by reaction with hydrogen fluoride to form the corresponding sulfonyl fluoride.", "Starting Materials": [ "2-chloroethanol", "Sulfur trioxide", "Hydrogen fluoride" ], "Reaction": [ "Step 1: 2-chloroethanol is reacted with sulfur trioxide to form 2-chloroethyl hydrogen sulfate.", "Step 2: The resulting 2-chloroethyl hydrogen sulfate is then reacted with hydrogen fluoride to form (1E)-2-chloroethene-1-sulfonyl fluoride." ] } | |
CAS RN |
1648-93-7 |
Product Name |
(1E)-2-chloroethene-1-sulfonyl fluoride |
Molecular Formula |
C2H2ClFO2S |
Molecular Weight |
144.6 |
Purity |
95 |
Origin of Product |
United States |
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